![molecular formula C12H9Cl2NO2 B5589807 2,6-dichloro-N-(2-furylmethyl)benzamide](/img/structure/B5589807.png)
2,6-dichloro-N-(2-furylmethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of benzamide compounds similar to 2,6-dichloro-N-(2-furylmethyl)benzamide typically involves multi-step chemical processes. For instance, Demir et al. (2016) describe the synthesis of a related benzamide compound, 2-benzoyl-N-(4-chlorophenyl)-3-oxo-3-phenylpropanamide, using X-ray diffraction and various spectroscopic methods (Demir et al., 2016).
Molecular Structure Analysis
Detailed molecular structure analysis is conducted using techniques like X-ray diffraction and spectroscopy. Demir et al. (2016) optimized the geometrical structure, vibrational frequencies, and chemical shifts of their synthesized compound, providing a model for analyzing similar benzamide structures (Demir et al., 2016).
Chemical Reactions and Properties
The chemical reactions and properties of benzamides depend significantly on their molecular structure. For example, the reaction of benzamides with various amines can lead to the formation of new compounds with different properties, as illustrated by Gholivand and Shariatinia (2007) in their study on N-benzoylphosphoric triamides (Gholivand & Shariatinia, 2007).
Physical Properties Analysis
The physical properties of benzamides, such as melting points, solubility, and crystal structure, are key to understanding their behavior in different environments. X-ray diffraction and spectroscopy are commonly used for this analysis, as seen in the works of Demir et al. (2016) and others (Demir et al., 2016).
Chemical Properties Analysis
Chemical properties like reactivity, stability, and interactions with other compounds are crucial for the application of benzamides in various fields. Studies like those by Gholivand and Shariatinia (2007) provide insights into these aspects through the synthesis and characterization of N-benzoylphosphoric triamides (Gholivand & Shariatinia, 2007).
properties
IUPAC Name |
2,6-dichloro-N-(furan-2-ylmethyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9Cl2NO2/c13-9-4-1-5-10(14)11(9)12(16)15-7-8-3-2-6-17-8/h1-6H,7H2,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OQGJHIWTRYULOY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)C(=O)NCC2=CC=CO2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9Cl2NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.11 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.